isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: propan-2-yl 1,3-diphenylpyrazole-4-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-14(2)23-19(22)17-13-21(16-11-7-4-8-12-16)20-18(17)15-9-5-3-6-10-15/h3-14H,1-2H3
• InChI Key: VNXAIKHJKGJGFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate, also known as A-836339, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of pyrazoles and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to act on the cannabinoid receptor type 2 (CB2). CB2 receptors are primarily found in the immune system and are involved in the regulation of inflammation and pain. isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has been shown to bind selectively to CB2 receptors and activate them, leading to the reduction of pain and inflammation.
Biochemical and Physiological Effects
isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has been shown to have significant effects on the immune system. It has been reported to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has also been shown to reduce the activation of microglia, which are immune cells in the central nervous system that play a role in the development of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate in lab experiments is its high selectivity for CB2 receptors. This allows for more specific targeting of the immune system and reduces the risk of off-target effects. However, one limitation of using isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate is its limited solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the research and development of isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate. One direction is the investigation of its potential use in the treatment of other conditions, such as multiple sclerosis and cancer. Another direction is the development of more efficient synthesis methods to increase the yield and purity of isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate. Additionally, further research is needed to fully understand the mechanism of action of isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate and its effects on the immune system.

Synthesis Methods

Isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has been synthesized using different methods, including the reaction of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid with isopropyl alcohol and thionyl chloride, followed by treatment with sodium hydride. Another method involves the reaction of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid with isopropylamine and 1,1'-carbonyldiimidazole. Both methods have been reported to yield isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate with high purity.

Scientific Research Applications

Isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has been reported to have potential applications in scientific research, particularly in the field of pain management. It has been shown to have analgesic effects in animal models of neuropathic pain and inflammatory pain. isopropyl 1,3-diphenyl-1H-pyrazole-4-carboxylate has also been investigated for its potential use in the treatment of anxiety and depression.